1H-Indole-3-methanol, 2,3-dihydro-3-methyl-

• IUPAC Name: (3-methyl-1,2-dihydroindol-3-yl)methanol
• InChI: InChI=1S/C10H13NO/c1-10(7-12)6-11-9-5-3-2-4-8(9)10/h2-5,11-12H,6-7H2,1H3
• InChI Key: CKKFNNQGUZWLKL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC2=CC=CC=C21)CO
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol

Description

Indoles are a significant heterocyclic system in natural products and drugs. They are important types of molecules and natural products and play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

Synthesis Analysis

Indoles, both natural and synthetic, show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 1H-Indole, 2,3-dihydro-, consists of a bicyclic ring system made up of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Chemical Reactions Analysis

The plausible mechanism is depicted in Scheme 13, which started through the nucleophilic addition of hydrazine hydrate 36 to phthalic anhydride 35 to yield intermediate 38, followed by the dehydration reaction to form phthalhydrazide 39.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 1H-Indole, 2,3-dihydro-, include a molecular weight of 119.1638 and a formula of C8H9N.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promising antiviral properties. For instance:

• .
• .

Anti-HIV Potential

Researchers have explored indole derivatives as anti-HIV agents. .

Antitubercular Activity

E)-1-(2-(1H-indol-3-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(substitutedphenyl)prop-2-en-1-one derivatives: .

Biotechnological Applications

. Indigo is used in dyeing and textile industries.

A brief review of the biological potential of indole derivativesIndoles and the advances in their biotechnological applications

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that influences a variety of biological activities . The exact nature of these interactions and the resulting changes would depend on the specific target and the biological context.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways . The downstream effects of these pathway alterations would depend on the specific biological context.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.

Future Directions

Indole derivatives are essential and efficient chemical precursors for generating biologically active structures. Multicomponent reactions (MCRs) offer access to complex molecules. The future of indole derivatives lies in further exploring their biological activities and developing efficient synthetic methods for these compounds.